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Compound of Interest

Compound Name:
4-Hydroxy-1H-indole-6-carboxylic

acid

Cat. No.: B1322728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of

4-hydroxy-1H-indole-6-carboxylic acid (CAS No: 40990-52-1), a key intermediate in

pharmaceutical development and biochemical research. Adherence to these protocols is crucial

for ensuring personnel safety, maintaining compound integrity, and achieving reproducible

experimental outcomes.

Physicochemical and Safety Data
While specific experimental data for some physicochemical properties of 4-hydroxy-1H-
indole-6-carboxylic acid are not readily available in the literature, the following table

summarizes known information and data from structurally related compounds to provide

general guidance.
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Property Value/Information Source/Notes

Molecular Formula C₉H₇NO₃ ---

Molecular Weight 177.16 g/mol ---

Appearance Brown or grey solid [1]

Purity ≥ 98% (HPLC) [1]

Storage Temperature
2-8°C, Keep in a dark place,

sealed in a dry environment.
[2]

Solubility

Specific quantitative data in

common solvents like DMSO,

ethanol, and water is not

readily available. As a phenolic

acid, it is expected to have

better solubility in organic polar

solvents like DMSO and

ethanol compared to water.

The methyl ester derivative is

reported to be slightly soluble

in water (2.5 g/L at 25°C).

General chemical principles,[3]

Thermal Stability

Specific thermal decomposition

temperature is not available.

Handle with care at elevated

temperatures.

General guidance for

carboxylic acids.

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

Precautionary Statements P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

[2]
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SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Experimental Protocols
Protocol for Preparation of a Stock Solution in DMSO
This protocol outlines the steps for preparing a stock solution of 4-hydroxy-1H-indole-6-
carboxylic acid in dimethyl sulfoxide (DMSO).

Materials:

4-hydroxy-1H-indole-6-carboxylic acid powder

Anhydrous DMSO (cell culture grade or equivalent)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile tips

Procedure:

Pre-weighing Preparation: In a chemical fume hood, allow the container of 4-hydroxy-1H-
indole-6-carboxylic acid to equilibrate to room temperature before opening to prevent

moisture condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of the compound into the tube.
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Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration.

Dissolution: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may be applied to aid

dissolution, but monitor for any signs of degradation.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C in tightly sealed, light-protecting tubes.

Visualized Workflows and Pathways
The following diagrams illustrate key procedures and logical relationships for handling and

storing 4-hydroxy-1H-indole-6-carboxylic acid.
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Receiving and Initial Storage

Handling and Preparation

Long-term Storage

Waste Disposal

Receive Compound

Inspect Container for Damage

Store at 2-8°C in Dark, Dry Place

Equilibrate to Room Temperature

Weigh in Fume Hood

Dissolve in Appropriate Solvent

Dispose as Chemical Waste

Contaminated Weigh Paper/SpatulaAliquot Stock Solution

Contaminated Labware

Store at -20°C or -80°C

Expired/Unused Aliquots
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Workflow for Handling and Storage
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Identified Hazards

Required Personal Protective Equipment (PPE) First Aid Measures

Skin Irritation (H315)

Chemical Resistant GlovesLab Coat Wash with plenty of water

In case of contact

Serious Eye Irritation (H319)

Safety Goggles Rinse cautiously with water for several minutes

In case of contact

Respiratory Irritation (H335)

Respirator (for dust) Move to fresh air

In case of inhalation

Click to download full resolution via product page

Safety and First Aid Relationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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